N-(4-methoxyphenyl)-3-[(2-naphthyloxy)methyl]benzamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(naphthalen-2-yloxymethyl)benzamide
• InChI: InChI=1S/C25H21NO3/c1-28-23-13-10-22(11-14-23)26-25(27)21-8-4-5-18(15-21)17-29-24-12-9-19-6-2-3-7-20(19)16-24/h2-16H,17H2,1H3,(H,26,27)
• InChI Key: PDWWYHVDUTUIJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC(=C2)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C25H21NO3
• Molecular Weight: 383.4 g/mol

Description

N-(4-methoxyphenyl)-3-[(2-naphthyloxy)methyl]benzamide is an organic compound with the molecular formula C25H21NO3. This compound is characterized by the presence of a methoxyphenyl group, a naphthyloxy group, and a benzamide moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methoxyphenyl)-3-[(2-naphthyloxy)methyl]benzamide typically involves the reaction of 4-methoxyphenylamine with 3-[(2-naphthyloxy)methyl]benzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize the reaction conditions and improve the yield. The use of high-purity starting materials and stringent quality control measures ensures the consistency and reliability of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-methoxyphenyl)-3-[(2-naphthyloxy)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding phenol derivative.

Reduction: The carbonyl group in the benzamide moiety can be reduced to form an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Electrophilic reagents such as nitric acid for nitration or bromine for bromination are used under controlled conditions.

Major Products Formed

Oxidation: Formation of phenol derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

N-(4-methoxyphenyl)-3-[(2-naphthyloxy)methyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-3-[(2-naphthyloxy)methyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-4-[(2-naphthyloxy)methyl]benzamide
• 4-Methoxy-N-(4-methylbenzyl)benzamide
• N-(4-methoxyphenyl)-N-(2-propynyl)benzamide

Uniqueness

N-(4-methoxyphenyl)-3-[(2-naphthyloxy)methyl]benzamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a methoxyphenyl group, a naphthyloxy group, and a benzamide moiety makes it particularly versatile for various research applications.